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Compound of Interest

Compound Name:
5-[(4-Chlorophenyl)sulfanyl]-2-

furaldehyde

Cat. No.: B1352768 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility issues with 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT), a reagent commonly used in cell viability and cytotoxicity

assays.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of MTT?

A1: MTT is a water-soluble tetrazolium salt. Its solubility varies depending on the solvent. It is

soluble in water, ethanol, and buffered salt solutions like PBS, as well as cell culture media.[1]

[2][3]

Q2: I am having trouble dissolving MTT powder. What are the recommended solvents and

concentrations for a stock solution?

A2: For a stock solution, it is recommended to dissolve MTT in Phosphate Buffered Saline

(PBS) at a concentration of 5 mg/mL.[2][3][4] Alternatively, it can be dissolved in water at up to

10 mg/mL or ethanol at 20 mg/mL.[1][2][3][5] To aid dissolution, vortexing or sonication can be

used.[1][2][3] It is also recommended to filter-sterilize the MTT solution after preparation.[1][2]

[4]

Q3: My MTT solution appears cloudy or has precipitates. What could be the cause?
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A3: Cloudiness or precipitation in your MTT solution can be due to several factors:

Low-quality water: Ensure you are using high-purity, sterile water or PBS.

Contamination: The solution may be contaminated with bacteria or fungi. Always filter-

sterilize the solution after dissolving the MTT powder.[2][4]

Improper storage: MTT solutions should be stored protected from light.[4] For long-term

storage, it is recommended to store it at -20°C, where it is stable for at least six months.[1][2]

[3] Avoid repeated freeze-thaw cycles. For frequent use, it can be stored at 4°C for a few

days.[4][5]

Q4: The formazan crystals produced in my assay are not dissolving completely. What can I do?

A4: Incomplete dissolution of formazan crystals is a common issue. Here are some

troubleshooting steps:

Choice of Solubilizing Agent: Dimethyl sulfoxide (DMSO) is a common and effective solvent

for formazan crystals.[6][7] Other options include a solution of 4 mM HCl and 0.1% NP40 in

isopropanol, or a solution containing sodium dodecyl sulfate (SDS).[1][2][4]

Thorough Mixing: Ensure vigorous mixing after adding the solubilizing agent. This can be

done by shaking on an orbital shaker for at least 15 minutes or by gently pipetting up and

down.[1][2]

Incubation Time: Allow sufficient time for the formazan to dissolve completely. This can take

several hours at 37°C.[8]

Cell Debris: A large amount of cell debris can interfere with formazan solubilization. Ensure

your cells are properly washed before adding the solubilizing agent.
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Issue Possible Cause Recommended Solution

MTT powder does not dissolve

completely.

Insufficient mixing or

inappropriate solvent.

Use recommended solvents

such as PBS (5 mg/mL), water

(10 mg/mL), or ethanol (20

mg/mL).[1][2][3][5] Aid

dissolution by vortexing or

sonication.[1][2][3]

MTT stock solution is cloudy.
Contamination or poor solvent

quality.

Use sterile, high-purity water or

PBS. Filter-sterilize the

solution after preparation.[1][2]

[4]

Inconsistent absorbance

readings.

Incomplete formazan

dissolution or interference from

phenol red in the medium.

Ensure complete dissolution of

formazan crystals by thorough

mixing and using an

appropriate solvent like DMSO.

[1][2] Use a culture medium

without phenol red or perform

a background subtraction.[1][2]

Low signal or weak color

development.

Insufficient number of viable

cells or incorrect incubation

time.

Optimize cell seeding density

and ensure cells are in the

logarithmic growth phase.

Incubate with MTT for 1-4

hours.[4][8]

High background absorbance.

Contamination of reagents or

interference from serum in the

medium.

Use sterile reagents and

perform the assay in serum-

free medium during the MTT

incubation step.[1][2]

Quantitative Data Summary
Table 1: Solubility of MTT in Various Solvents
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Solvent Reported Solubility

Water 10 mg/mL[1][2][3][5]

Ethanol 20 mg/mL[1][2][3][5]

Phosphate Buffered Saline (PBS)
5 mg/mL (recommended for stock solutions)[1]

[2][3][4][5]

Cell Culture Media 5 mg/mL[1][2][3]

Experimental Protocols
Protocol 1: Preparation of MTT Stock Solution

Weigh out the desired amount of MTT powder in a sterile conical tube.

Add the appropriate volume of sterile PBS (pH 7.4) to achieve a final concentration of 5

mg/mL.[2][4]

Vortex or sonicate the solution until the MTT is completely dissolved.[1][2][3]

Filter-sterilize the solution using a 0.2 µm syringe filter into a new sterile, light-protected

container.[4]

Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at

-20°C for long-term storage.[1][2][3]

Protocol 2: MTT Cell Viability Assay
Seed cells in a 96-well plate and culture until they reach the desired confluency.

Remove the culture medium.

Add 100 µL of fresh, serum-free medium and 10 µL of the 5 mg/mL MTT stock solution to

each well.[8]

Incubate the plate at 37°C for 1 to 4 hours.[4][8]

After incubation, carefully remove the medium containing MTT.
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Add 100-150 µL of a solubilization solution (e.g., DMSO or 0.04 M HCl in isopropanol) to

each well.[1]

Place the plate on an orbital shaker for at least 15 minutes to ensure all formazan crystals

are dissolved.[1][2]

Read the absorbance at a wavelength between 540 and 590 nm using a microplate reader.

[1][2][6]

Visualizations

Preparation

Incubation Solubilization & Reading

Key Steps

Prepare 5 mg/mL MTT
in sterile PBS

Add MTT solution
to cells

Seed cells in
96-well plate

Incubate at 37°C
(1-4 hours)

Add solubilization
solvent (e.g., DMSO)

Shake to dissolve
formazan crystals

Read absorbance
(570 nm)

Preparation

Solubilization

Measurement

Click to download full resolution via product page

Caption: Workflow for a typical MTT cell viability assay.
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Caption: Troubleshooting logic for incomplete formazan dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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